Cas no 7248-89-7 (1,1''-disulfanediylbis(4-benzylbenzene))

• Product Name: 1,1''-disulfanediylbis(4-benzylbenzene)
• CAS No: 7248-89-7
• MF: C₂₆H₂₂S₂
• MW: 398.582884311676
• CID: 977189
• PubChem ID: 236054
• Update Time: 2025-04-19

1,1''-disulfanediylbis(4-benzylbenzene) Chemical and Physical Properties

Names and Identifiers

• 1,1''-disulfanediylbis(4-benzylbenzene)
• 1-benzyl-4-[(4-benzylphenyl)disulfanyl]benzene
• bis(4-benzylphenyl) disulfide
• disulfide, bis[4-(phenylmethyl)phenyl]
• SCHEMBL946830
• DISULFIDE, BIS(4-(PHENYLMETHYL)PHENYL)
• NSC-38073
• DTXSID10222776
• UNII-ZW26T07W21
• 7248-89-7
• ZW26T07W21
• NSC 38073
• DISULFIDE, BIS(.ALPHA.-PHENYL-P-TOLYL)
• NSC38073
• CHEMBL120439

• Inchi： 1S/C26H22S2/c1-3-7-21(8-4-1)19-23-11-15-25(16-12-23)27-28-26-17-13-24(14-18-26)20-22-9-5-2-6-10-22/h1-18H,19-20H2
• InChI Key： NRHWWYVKGDBFMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC1C=CC=CC=1)SC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 398.11646
• Monoisotopic Mass: 398.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 532.8°C at 760 mmHg
• Flash Point: 274.5°C
• Refractive Index: 1.693
• PSA: 0